Cas no 140646-34-0 (5-ethylthiophene-2-sulfonamide)
5-Ethylthiophene-2-sulfonamide is a sulfonamide derivative featuring a thiophene ring substituted with an ethyl group at the 5-position. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate or active pharmacophore. The sulfonamide moiety enhances binding affinity to biological targets, while the ethyl-thiophene scaffold contributes to favorable lipophilicity and metabolic stability. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s well-defined synthetic pathway and stability under standard conditions further support its utility in industrial and academic research settings.
140646-34-0 structure
Product Name:5-ethylthiophene-2-sulfonamide
CAS No:140646-34-0
MF:C6H9NO2S2
MW:191.27115893364
MDL:MFCD14649956
CID:102066
PubChem ID:15669311
Update Time:2025-06-06
5-ethylthiophene-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenesulfonamide,5-ethyl-
- 5-ethyl-2-Thiophenesulfonamide
- 5-ethylthiophene-2-sulfonamide
- 2-Thiophenesulfonamide,5-ethyl-(9CI)
- AKOS010294920
- 140646-34-0
- FT-0752961
- SCHEMBL4648549
- CS-0244167
- OSQLGPYKHWNEJD-UHFFFAOYSA-N
- EN300-272768
- F8884-5976
- DB-063343
-
- MDL: MFCD14649956
- Inchi: 1S/C6H9NO2S2/c1-2-5-3-4-6(10-5)11(7,8)9/h3-4H,2H2,1H3,(H2,7,8,9)
- InChI Key: OSQLGPYKHWNEJD-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(CC)S1)(N)(=O)=O
Computed Properties
- Exact Mass: 191.00747088g/mol
- Monoisotopic Mass: 191.00747088g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 96.8Ų
5-ethylthiophene-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E928009-10mg |
5-ethylthiophene-2-sulfonamide |
140646-34-0 | 10mg |
¥504.00 | 2022-01-10 | ||
| TRC | E265001-10mg |
5-Ethylthiophene-2-sulfonamide |
140646-34-0 | 10mg |
$64.00 | 2023-05-18 | ||
| TRC | E265001-50mg |
5-Ethylthiophene-2-sulfonamide |
140646-34-0 | 50mg |
$190.00 | 2023-05-18 | ||
| TRC | E265001-100mg |
5-Ethylthiophene-2-sulfonamide |
140646-34-0 | 100mg |
$282.00 | 2023-05-18 | ||
| Enamine | EN300-272768-0.05g |
5-ethylthiophene-2-sulfonamide |
140646-34-0 | 95.0% | 0.05g |
$179.0 | 2025-03-20 | |
| Enamine | EN300-272768-0.1g |
5-ethylthiophene-2-sulfonamide |
140646-34-0 | 95.0% | 0.1g |
$268.0 | 2025-03-20 | |
| Enamine | EN300-272768-0.25g |
5-ethylthiophene-2-sulfonamide |
140646-34-0 | 95.0% | 0.25g |
$383.0 | 2025-03-20 | |
| Enamine | EN300-272768-0.5g |
5-ethylthiophene-2-sulfonamide |
140646-34-0 | 95.0% | 0.5g |
$601.0 | 2025-03-20 | |
| Enamine | EN300-272768-1.0g |
5-ethylthiophene-2-sulfonamide |
140646-34-0 | 95.0% | 1.0g |
$770.0 | 2025-03-20 | |
| Enamine | EN300-272768-2.5g |
5-ethylthiophene-2-sulfonamide |
140646-34-0 | 95.0% | 2.5g |
$1509.0 | 2025-03-20 |
5-ethylthiophene-2-sulfonamide Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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